![molecular formula C22H14Br2N2O6 B3831334 2,2'-[1,3-phenylenebis(carbonylimino)]bis(5-bromobenzoic acid)](/img/structure/B3831334.png)
2,2'-[1,3-phenylenebis(carbonylimino)]bis(5-bromobenzoic acid)
Description
The compound “2,2’-[(5-Acetoxy-1,3-phenylene)bis(carbonylimino)]bis(5-hydroxybenzoic acid)” is similar in structure. It has a molecular formula of C24H18N2O10, an average mass of 494.407 Da, and a monoisotopic mass of 494.096130 Da .
Synthesis Analysis
In a study, three flexible dicarboxylate ligands were designed and synthesized. All ligands can adopt syn or anti conformations and the positions of the functional substituents in the central benzene ring change gradually from 1,2-, 1,3- to 1,4-position .Molecular Structure Analysis
The molecular structure of the similar compound “2,2’-[(5-Acetoxy-1,3-phenylene)bis(carbonylimino)]bis(5-hydroxybenzoic acid)” has been analyzed .Physical And Chemical Properties Analysis
The physical and chemical properties of the similar compound “2,2’-[(5-Acetoxy-1,3-phenylene)bis(carbonylimino)]bis(5-hydroxybenzoic acid)” have been analyzed .properties
IUPAC Name |
5-bromo-2-[[3-[(4-bromo-2-carboxyphenyl)carbamoyl]benzoyl]amino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14Br2N2O6/c23-13-4-6-17(15(9-13)21(29)30)25-19(27)11-2-1-3-12(8-11)20(28)26-18-7-5-14(24)10-16(18)22(31)32/h1-10H,(H,25,27)(H,26,28)(H,29,30)(H,31,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVTXHKFFXZJTSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)NC2=C(C=C(C=C2)Br)C(=O)O)C(=O)NC3=C(C=C(C=C3)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14Br2N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
562.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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